ethyl 2-[9-(furan-2-ylmethyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: ethyl 2-[9-(furan-2-ylmethyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C18H21N5O5/c1-3-27-13(24)11-23-16(25)14-15(20(2)18(23)26)19-17-21(7-5-8-22(14)17)10-12-6-4-9-28-12/h4,6,9H,3,5,7-8,10-11H2,1-2H3
• InChI Key: SQWYDZDSCUTEBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2CCCN3CC4=CC=CO4)N(C1=O)C
• Molecular Formula: C18H21N5O5
• Molecular Weight: 387.4 g/mol

Description

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. The furan ring could potentially be synthesized using methods like the Paal-Knorr synthesis. The purine derivative could be synthesized using methods common in nucleoside chemistry. The final esterification to attach the ethyl acetate group could be done using standard esterification procedures.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Furan-2-ylidene Acetates Conversion : The conversion of furan-2-ylidene acetates into pyrrol-2-ylidene-acetates via Michael type reactions demonstrates the compound's utility in synthesizing heterocyclic structures with potential biological activities (Sacmacl, Bolukbasl, & Şahin, 2012).

• Heteroaromatic Decarboxylative Claisen Rearrangement : Demonstrated the facile decarboxylative Claisen rearrangement of furan-2-ylmethyl tosylacetates to yield heteroaromatic products, showcasing the chemical's versatility in organic synthesis (Craig, King, Kley, & Mountford, 2005).

• Synthesis of Dihydrothieno(and Furo)pyrimidines : The reactions involving this compound facilitated the creation of dihydrothieno(and furo)pyrimidines, highlighting its role in generating structures with an active methine group, which could be pivotal in pharmaceutical chemistry (Maruoka, Yamagata, & Yamazaki, 2001).

• Creation of Glycine Ester Derivatives : Through Ugi four-component reaction, ethyl({[acryloyl(furan-2-ylmethyl)amino]acetyl}amino)acetate was synthesized, demonstrating the compound's potential in creating complex and high-yielding reactions for novel molecule synthesis (Ganesh, Saha, Zuckermann, & Sáha, 2017).

• Antimicrobial Activity of Novel Compounds : The synthesis of naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones from ethyl 3-aminonaphtho(2,1-b)furan-2-carboxylate and their evaluation for antimicrobial activity, illustrating the compound's foundational role in developing new antimicrobial agents (Ravindra, Vagdevi, & Vaidya, 2008).